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Compound of Interest

Compound Name: ML 145

Cat. No.: B1139099

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML145 is a potent and selective antagonist of the G protein-coupled receptor 35 (GPR35), with
an IC50 of 20.1 nM.[1] It is a valuable tool for studying the physiological and pathological roles
of GPR35, a receptor implicated in various inflammatory diseases, cardiovascular conditions,
and cancer.[2][3][4] Proper preparation of ML145 stock solutions is critical for obtaining
accurate and reproducible experimental results. This document provides detailed protocols for
preparing a 10 mM stock solution of ML145 in dimethyl sulfoxide (DMSO), along with
application notes for its use in cell-based assays.

Data Presentation

Physicochemical Properties of ML 145

Property Value Reference
Chemical Formula C24H22N205S2 [5]
Molecular Weight 482.57 g/mol

Appearance Solid powder

Solubility in DMSO 10 mM

Purity =>98% (HPLC)
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Recommended Storage Conditions

Storage

Form Duration Reference
Temperature

Solid Powder -20°C 12 Months

4°C 6 Months

In Solvent (DMSO) -80°C 6 Months

-20°C 1 Month

Note: For long-term storage, it is recommended to store ML145 as a solid powder. Once
dissolved in DMSQO, it is advisable to aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML145 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML145 in DMSO.
Materials:

e ML145 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber or light-protecting microcentrifuge tubes

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

Procedure:
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o Safety Precautions: Handle ML145 and DMSO in a well-ventilated area, preferably a
chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab
coat, safety glasses, and gloves.

o Weighing ML145: Carefully weigh out 4.83 mg of ML145 powder using a calibrated analytical
balance. The calculation is as follows:

o Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.010 mol/L x 482.57 g/mol = 0.0048257 g = 4.83 mg

o Dissolution: Transfer the weighed ML145 powder into a sterile, light-protecting
microcentrifuge tube. Add 1 mL of anhydrous DMSO to the tube.

e Mixing: Tightly cap the tube and vortex at a high speed for 1-2 minutes, or until the powder is
completely dissolved. Visually inspect the solution to ensure there are no undissolved
particles. The solution should be clear.

 Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile, light-protecting microcentrifuge tubes. Store the aliquots at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the serial dilution of the 10 mM ML145 stock solution to prepare
working solutions for treating cells in culture. It is crucial to maintain a final DMSO
concentration below 0.5% in the cell culture medium to avoid solvent-induced cytotoxicity.

Materials:
e 10 mM ML145 stock solution in DMSO
o Sterile cell culture medium (pre-warmed to 37°C)

 Sterile microcentrifuge tubes or a 96-well plate for dilutions
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» Pipettes and sterile filter tips
Procedure:

 Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes
and to minimize the risk of compound precipitation, it is good practice to first prepare an
intermediate dilution. For example, to prepare a 1 mM intermediate stock:

o Dilute the 10 mM stock solution 1:10 in cell culture medium (e.g., add 10 pL of 10 mM
ML145 to 90 pL of medium).

» Final Working Solution Preparation: Prepare the final working solutions by further diluting the
stock or intermediate solution in pre-warmed cell culture medium. The example below details
the preparation of a 10 uM working solution from the 10 mM stock.

o Calculation: To achieve a 1:1000 dilution, add 1 pL of the 10 mM ML145 stock solution to
999 L of cell culture medium. This will result in a final ML145 concentration of 10 uM and
a final DMSO concentration of 0.1%.

e Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as was used to prepare the highest concentration of the ML145 working
solution. For the example above, the vehicle control would be 1 pL of DMSO in 999 L of
medium (0.1% DMSO).

o Application to Cells: Remove the existing medium from the cells and replace it with the
prepared working solutions (or vehicle control). Ensure gentle mixing.

Mandatory Visualization
Signaling Pathways and Experimental Workflows
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ML145 Mechanism of Action
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Caption: ML145 antagonizes GPR35, inhibiting downstream signaling pathways.
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Experimental Workflow: Cell-Based Assay
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Caption: General workflow for using ML145 in cell-based assays.
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To cite this document: BenchChem. [Preparing ML145 Stock Solution in DMSO: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139099#preparing-ml-145-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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